Cas no 2413847-36-4 (rac-tert-butyl (4aR,8aR)-4a-hydroxy-decahydroisoquinoline-2-carboxylate)

• Product Name: rac-tert-butyl (4aR,8aR)-4a-hydroxy-decahydroisoquinoline-2-carboxylate
• CAS No: 2413847-36-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5672968
• PubChem ID: 165768301
• Update Time: 2023-09-13

rac-tert-butyl (4aR,8aR)-4a-hydroxy-decahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26666019
• rac-tert-butyl (4aR,8aR)-4a-hydroxy-decahydroisoquinoline-2-carboxylate
• 2413847-36-4

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)15-9-8-14(17)7-5-4-6-11(14)10-15/h11,17H,4-10H2,1-3H3/t11-,14-/m0/s1
• InChI Key： WDRFNGOXKGENLO-FZMZJTMJSA-N
• SMILES： O[C@@]12CCN(C(=O)OC(C)(C)C)C[C@@H]1CCCC2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų